Cas no 103532-27-0 ((2R-trans)-Diltiazem Hydrochloride)

103532-27-0 structure
Product name:(2R-trans)-Diltiazem Hydrochloride
(2R-trans)-Diltiazem Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2R-trans)- (9CI)
- (2R-trans)-Diltiazem Hydrochloride
- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxy...
- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2R
- diltiazem hydrochloride
- trans-3-(acetoxy)-5-(2-dimethylaminoethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one hydrochloride
- trans-diltiazem hydrochloride
- (+)-trans-DiltiazeM Hydrochloride
- (2R-trans)-3-(Acetyloxy)-5-[2-(diMethylaMino)ethyl]-2,3-dihydro-2-(4-Methoxyphenyl) -1,5-benzothiazepin-4(5H)-one Monohydrochloride
- 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, monohydrochloride, (2R-trans)-
- SCHEMBL10831293
- [(2R,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
- 103532-27-0
- (2R,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate hydrochloride
- (2R-trans)-3-(Acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
- DTXSID101035041
- (2r,3s)-3-acetoxy-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-meth-oxy-phenyl)-1,5-benzothiazepin-4(5h)one hydrochloride
- 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, (2R,3S)-, hydrochloride (1:1)
-
- Inchi: InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21-;/m1./s1
- InChI Key: HDRXZJPWHTXQRI-MUCZFFFMSA-N
- SMILES: COC1=CC=C([C@@H]2[C@@H](OC(C)=O)C(=O)N(CCN(C)C)C3=C(C=CC=C3)S2)C=C1.Cl
Computed Properties
- Exact Mass: 450.13800
- Monoisotopic Mass: 450.1380062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 565
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.4Ų
Experimental Properties
- PSA: 84.38000
- LogP: 4.23550
(2R-trans)-Diltiazem Hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D460570-1mg |
(2R-trans)-Diltiazem Hydrochloride |
103532-27-0 | 1mg |
$184.00 | 2023-05-18 | ||
TRC | D460570-10mg |
(2R-trans)-Diltiazem Hydrochloride |
103532-27-0 | 10mg |
$1470.00 | 2023-05-18 | ||
TRC | D460570-100mg |
(2R-trans)-Diltiazem Hydrochloride |
103532-27-0 | 100mg |
$ 17000.00 | 2023-09-07 |
(2R-trans)-Diltiazem Hydrochloride Related Literature
-
Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
-
Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
103532-27-0 ((2R-trans)-Diltiazem Hydrochloride) Related Products
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